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Compound of Interest

Compound Name: Pyrimethanil-13C,15N2

Cat. No.: B12422045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available Pyrimethanil-

¹³C,¹⁵N₂ standards, their application in analytical methodologies, and quality control

considerations. This stable isotope-labeled internal standard is a critical tool for accurate

quantification of the fungicide pyrimethanil in various matrices.

Introduction to Pyrimethanil and its Labeled
Standard
Pyrimethanil is a broad-spectrum anilinopyrimidine fungicide used to control gray mould

(Botrytis cinerea) on a variety of crops. Its mode of action involves the inhibition of methionine

biosynthesis in fungi. Accurate monitoring of pyrimethanil residues in environmental and food

samples is crucial for regulatory compliance and food safety.

The use of a stable isotope-labeled internal standard, such as Pyrimethanil-¹³C,¹⁵N₂, is the gold

standard for quantitative analysis by mass spectrometry. This internal standard has a chemical

structure and physical properties nearly identical to the unlabeled analyte, but with a different

mass. This allows for correction of matrix effects and variations in sample preparation and

instrument response, leading to highly accurate and precise measurements.
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Commercial Availability and Specifications
Pyrimethanil-¹³C,¹⁵N₂ is available from several chemical suppliers that specialize in analytical

standards and isotopically labeled compounds. The following tables summarize the key

specifications of commercially available standards. While a complete Certificate of Analysis

(CoA) should always be consulted for lot-specific data, the information below represents typical

values.

Table 1: General Specifications of Pyrimethanil-¹³C,¹⁵N₂

Parameter Specification

Chemical Name
4,6-Dimethyl-N-phenyl-2-pyrimidinamine-

¹³C,¹⁵N₂

Molecular Formula C₁₁¹³CH₁₃¹⁵N₂N

Molecular Weight ~202.23 g/mol

Appearance White to off-white solid

Solubility
Soluble in organic solvents such as acetonitrile,

methanol, and acetone.

Table 2: Typical Purity and Isotopic Enrichment

Parameter Typical Value Notes

Chemical Purity ≥98%
Determined by techniques

such as HPLC or qNMR.

Isotopic Purity
≥99 atom % ¹³C; ≥98 atom %

¹⁵N

Isotopic enrichment is a critical

parameter for avoiding cross-

talk with the unlabeled analyte.

Storage Conditions
Store at -20°C for long-term

stability.

Refer to the supplier's

recommendation for optimal

storage.
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Experimental Protocols
The use of Pyrimethanil-¹³C,¹⁵N₂ as an internal standard is prevalent in analytical methods

employing isotope dilution mass spectrometry. Below is a detailed experimental protocol

adapted from established methods for the analysis of pyrimethanil in soil and water samples.

Preparation of Standard Solutions
Accurate preparation of standard solutions is fundamental to achieving reliable quantitative

results.

Table 3: Preparation of Pyrimethanil-¹³C,¹⁵N₂ Standard Solutions

Solution Type Preparation Procedure Concentration

Primary Stock Solution

Accurately weigh a known

amount of Pyrimethanil-

¹³C,¹⁵N₂ and dissolve in a

precise volume of acetonitrile.

~100 µg/mL

Secondary Standard Solution

Dilute the primary stock

solution with acetonitrile to an

intermediate concentration.

5.0 µg/mL

Spiking Solution

Further dilute the secondary

standard solution to the

desired concentration for

spiking into samples.

0.1 µg/mL

Calibration Standards

Prepare a series of calibration

standards by mixing known

amounts of a certified

pyrimethanil standard with a

constant amount of the

Pyrimethanil-¹³C,¹⁵N₂ internal

standard solution.

Analyte: 0.5 - 50 ng/mLIS:

Constant concentration

Sample Preparation and Extraction (Soil)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following workflow outlines a typical solid-phase extraction (SPE) procedure for soil

samples.

Sample Preparation

Weigh 10g of soil sample

Spike with Pyrimethanil-¹³C,¹⁵N₂

internal standard solution

Soxhlet extraction with
acetonitrile/water (9:1 v/v) for 6 hours

Evaporate extract to near dryness

Reconstitute in a known volume
of mobile phase

Filter through 0.22 µm syringe filter

Proceed to LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for the extraction of pyrimethanil from soil samples.
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LC-MS/MS Analysis
Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred

analytical technique for the sensitive and selective quantification of pyrimethanil.

Table 4: Typical LC-MS/MS Parameters

Parameter Condition

LC Column
C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 1.8 µm)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile with 0.1% formic acid

Gradient
Optimized for separation of pyrimethanil from

matrix interferences

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Ionization Mode Electrospray Ionization (ESI), Positive

MS/MS Transitions
Pyrimethanil: m/z 200 → 106Pyrimethanil-

¹³C,¹⁵N₂: m/z 203 → 107

Quality Control: Verification of Isotopic Purity
Ensuring the isotopic purity of the labeled standard is critical for accurate quantification. High-

resolution mass spectrometry (HRMS) is a powerful tool for this verification.
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Isotopic Purity Verification Workflow

Prepare a dilute solution of
Pyrimethanil-¹³C,¹⁵N₂ standard

Direct infusion or LC injection into a
high-resolution mass spectrometer

Acquire full scan mass spectra
in the region of the molecular ion

Analyze the isotopic distribution of the
molecular ion cluster

Compare the experimental distribution
to the theoretical distribution for the
desired level of isotopic enrichment

Calculate the atom percent enrichment

Click to download full resolution via product page

Caption: Workflow for the verification of isotopic purity using HRMS.

The analysis of the mass spectral data allows for the determination of the relative abundance

of the desired isotopologue (containing both ¹³C and ¹⁵N) compared to any residual unlabeled

or partially labeled species.

Conceptual Synthesis Pathway
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The synthesis of Pyrimethanil-¹³C,¹⁵N₂ involves the incorporation of the stable isotopes at

specific positions in the molecule. While the exact proprietary synthesis methods are not

publicly disclosed, a conceptual pathway can be illustrated.

Conceptual Synthesis of Pyrimethanil-¹³C,¹⁵N₂

[¹³C,¹⁵N₂]-Guanidine derivative

Condensation Reaction

4,6-Dimethyl-2-pentanone

Purification (e.g., Crystallization, Chromatography)

Pyrimethanil-¹³C,¹⁵N₂

Click to download full resolution via product page

Caption: Conceptual synthesis pathway for Pyrimethanil-¹³C,¹⁵N₂.

Conclusion
Commercially available Pyrimethanil-¹³C,¹⁵N₂ standards are indispensable tools for researchers

and analytical scientists requiring accurate and reliable quantification of pyrimethanil residues.

The use of this internal standard in conjunction with isotope dilution mass spectrometry

provides a robust methodology for overcoming matrix effects and ensuring data of the highest

quality. It is imperative to obtain and review the Certificate of Analysis for each lot of the

standard to ensure it meets the specific requirements of the analytical method.
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at: [https://www.benchchem.com/product/b12422045#commercially-available-pyrimethanil-
13c-15n2-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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